Cas no 2228272-40-8 (2,2-difluoro-1-(1H-indol-3-yl)methylcyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(1H-indol-3-yl)methylcyclopropan-1-amine
• CAS No: 2228272-40-8
• MF: C₁₂H₁₂F₂N₂
• MW: 222.233889579773
• CID: 6281843
• PubChem ID: 165967764
• Update Time: 2025-05-20

2,2-difluoro-1-(1H-indol-3-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1H-indol-3-yl)methylcyclopropan-1-amine
• 2,2-difluoro-1-[(1H-indol-3-yl)methyl]cyclopropan-1-amine
• 2228272-40-8
• EN300-1964295

• Inchi： 1S/C12H12F2N2/c13-12(14)7-11(12,15)5-8-6-16-10-4-2-1-3-9(8)10/h1-4,6,16H,5,7,15H2
• InChI Key： UHYZPVCBSVFJRM-UHFFFAOYSA-N
• SMILES： FC1(CC1(CC1=CNC2C=CC=CC1=2)N)F

Computed Properties

• Exact Mass: 222.09685472g/mol
• Monoisotopic Mass: 222.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.8Ų

Additional information on 2,2-difluoro-1-(1H-indol-3-yl)methylcyclopropan-1-amine

Introduction to 2,2-difluoro-1-(1H-indol-3-yl)methylcyclopropan-1-amine (CAS No. 2228272-40-8)

2,2-difluoro-1-(1H-indol-3-yl)methylcyclopropan-1-amine, identified by its CAS number 2228272-40-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a cyclopropane ring, fluoro substituents, and an indole moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The cyclopropane ring in this molecule is a key structural feature that contributes to its potential biological activity. Cyclopropanes are known for their strained three-membered ring structure, which can influence the conformation and reactivity of the molecule. This strain can be exploited to enhance binding affinity to biological targets, a principle that has been widely utilized in the design of bioactive compounds. The fluoro substituents at the 2-position of the cyclopropane ring further modulate the electronic properties of the molecule, potentially affecting its metabolic stability and pharmacokinetic profile.

The indole moiety, another critical component of this compound, is a well-documented pharmacophore in medicinal chemistry. Indole derivatives are extensively studied for their diverse biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The integration of an indole group with a cyclopropane ring creates a novel scaffold that may exhibit unique interactions with biological targets. This combination has the potential to yield compounds with enhanced efficacy and reduced side effects compared to existing therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such complex molecules for their potential biological activity. By leveraging these technologies, researchers can predict the binding modes of 2,2-difluoro-1-(1H-indol-3-yl)methylcyclopropan-1-amine to various protein targets, thereby guiding experimental design and optimization efforts. Such virtual screening approaches have been instrumental in identifying lead compounds for further development in areas such as oncology and neurology.

In the realm of drug discovery, the synthesis of novel heterocyclic compounds remains a cornerstone strategy. The structural features of 2,2-difluoro-1-(1H-indol-3-yl)methylcyclopropan-1-amine make it an attractive candidate for exploring new therapeutic avenues. The indole ring provides a rich scaffold for functionalization, allowing chemists to tailor the molecule's properties to specific biological needs. Additionally, the cyclopropane ring introduces steric constraints that can enhance binding interactions with macromolecular targets.

One particularly intriguing aspect of this compound is its potential application in modulating enzyme activity. Enzymes are critical targets in drug development due to their central role in numerous biological pathways. The unique structural motif of 2,2-difluoro-1-(1H-indol-3-yl)methylcyclopropan-1-amine suggests that it may interact with enzymes in ways not observed with conventional scaffolds. This could lead to the discovery of novel inhibitors or activators with therapeutic potential.

The role of fluoro substituents in pharmaceuticals cannot be overstated. These atoms are frequently incorporated into drug molecules due to their ability to improve metabolic stability, binding affinity, and oral bioavailability. In 2,2-difluoro-1-(1H-indol-3-yl)methylcyclopropan-1-amine, the fluoro groups are strategically positioned to influence both electronic and steric properties of the molecule. This strategic placement may enhance its interaction with biological targets while minimizing off-target effects.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design. By understanding the three-dimensional structure of target proteins and how they interact with small molecules, chemists can design compounds that are optimized for efficacy and selectivity. The structural complexity of 2,2-difluoro-1-(1H-indol-3-yl)methylcyclopropan-1-amine makes it an ideal candidate for such an approach.

The indole moiety is particularly interesting from a synthetic perspective. Indole derivatives are synthetically accessible through various routes, allowing for rapid diversification of the molecular scaffold. This flexibility is crucial for exploring different chemical space and identifying novel bioactive compounds. Researchers have been exploring new synthetic methodologies to construct complex indole-based molecules more efficiently.

In conclusion, 2,2-difluoro-1-(1H-indol-3 -yl)methylcyclopropan - 1 - amine (CAS No . 2228272 - 40 - 8) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , including the cyc lopropane ring , flu oro substituents , and ind ole moiety , make it an attractive candidate for further exploration . Advances i n computational chemistry , synthetic methodolo gies , and structure-based drug design continue to enhance our ability to develop novel therapeutics based on such complex scaffolds . As research progresses , it is likely that more insights into the biological activity and therapeutic potential o f this compound will emerge . p >